Cas no 1555799-79-5 (3-(thian-3-yl)methylpiperidine)

• Product Name: 3-(thian-3-yl)methylpiperidine
• CAS No: 1555799-79-5
• MF: C₁₁H₂₁NS
• MW: 199.356141805649
• CID: 5938157
• PubChem ID: 83908280
• Update Time: 2025-05-24

3-(thian-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(thian-3-yl)methylpiperidine
• 3-[(thian-3-yl)methyl]piperidine
• EN300-1842176
• 1555799-79-5

• Inchi： 1S/C11H21NS/c1-3-10(8-12-5-1)7-11-4-2-6-13-9-11/h10-12H,1-9H2
• InChI Key： PHCPLQYTGHBAAY-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CC1CNCCC1

Computed Properties

• Exact Mass: 199.13947085g/mol
• Monoisotopic Mass: 199.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 3-(thian-3-yl)methylpiperidine

Comprehensive Overview of 3-(thian-3-yl)methylpiperidine (CAS No. 1555799-79-5): Structure, Applications, and Research Insights

The compound 3-(thian-3-yl)methylpiperidine (CAS No. 1555799-79-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a piperidine ring with a thiane (thian-3-yl) moiety, creating a versatile scaffold for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses while addressing trending topics such as AI-driven drug design, sustainable chemistry, and bioactive heterocycles—keywords frequently searched in academic and industrial circles.

From a structural perspective, 3-(thian-3-yl)methylpiperidine features a saturated six-membered piperidine ring linked to a sulfur-containing thiane group. This combination introduces both lipophilic and electron-rich characteristics, making it a candidate for modulating pharmacokinetic properties in medicinal chemistry. Researchers have explored its role as a building block for CNS-targeting compounds, leveraging the piperidine moiety's prevalence in neuroactive drugs. The CAS registry (1555799-79-5) ensures precise identification across databases, a critical factor for high-throughput screening and patent literature searches.

Synthetic routes to 3-(thian-3-yl)methylpiperidine often involve reductive amination or nucleophilic substitution strategies, with recent studies emphasizing green chemistry principles to reduce hazardous byproducts. This aligns with the growing demand for eco-friendly synthesis methods, a hotspot in organic chemistry forums and grant proposals. Computational tools like molecular docking and QSAR modeling have also been employed to predict its interactions with biological targets, reflecting the integration of AI in chemical research—a topic dominating scholarly search trends.

Beyond pharmaceuticals, 3-(thian-3-yl)methylpiperidine has potential in agrochemicals and catalysis. Its sulfur atom can coordinate metals, suggesting utility in ligand design for homogeneous catalysis. Such applications resonate with industries seeking alternative energy solutions and catalytic efficiency improvements—frequent queries in chemical engineering databases. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, another trending subtopic in drug delivery research.

Analytical characterization of 1555799-79-5 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity assays, techniques often discussed in analytical chemistry communities. Recent advancements in automated purification systems have streamlined its production, addressing the lab automation trend prevalent in process chemistry discussions. Furthermore, patents referencing this compound highlight its inclusion in libraries for fragment-based drug discovery, a strategy gaining traction due to its cost-effectiveness.

In conclusion, 3-(thian-3-yl)methylpiperidine (CAS No. 1555799-79-5) exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. Its relevance spans drug discovery, catalysis, and sustainable synthesis, aligning with current scientific priorities. As computational chemistry and green methodologies evolve, this compound is poised to remain a focal point in interdisciplinary research, answering the demand for innovative and efficient chemical solutions.